Cas no 1215767-86-4 (4-bromo-8-chloro-isoquinoline)

• Product Name: 4-bromo-8-chloro-isoquinoline
• CAS No: 1215767-86-4
• MF: C₉H₅BrClN
• MW: 242.499700307846
• MDL: MFCD16658749
• CID: 2107020
• PubChem ID: 58349499
• Update Time: 2024-11-03

4-bromo-8-chloro-isoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-bromo-8-chloroisoquinoline
• Isoquinoline, 4-bromo-8-chloro-
• AMMJKPXUAMAVCA-UHFFFAOYSA-N
• FCH1346813
• AK174472
• 4-bromo-8-chloro-isoquinoline
• 1215767-86-4
• EN300-1706543
• Z1269186511
• AKOS024157605
• DTXSID901309296
• AS-32811
• MFCD16658749
• SCHEMBL2190572
• CS-0455290
• DA-14285

• MDL： MFCD16658749
• Inchi： 1S/C9H5BrClN/c10-8-5-12-4-7-6(8)2-1-3-9(7)11/h1-5H
• InChI Key： AMMJKPXUAMAVCA-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC2C(=CC=CC=21)Cl

Computed Properties

• Exact Mass: 240.92939g/mol
• Monoisotopic Mass: 240.92939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 3.4